Etilefrin Hydrochloride
Etilefrin Hydrochloride
Etilefrine hydrochloride (TN) is a member of phenols.
A phenylephrine-related beta-1 adrenergic and alpha adrenergic agonist used as a cardiotonic and antihypotensive agent.
A phenylephrine-related beta-1 adrenergic and alpha adrenergic agonist used as a cardiotonic and antihypotensive agent.
Brand Name:
Vulcanchem
CAS No.:
534-87-2
VCID:
VC0018320
InChI:
InChI=1S/C10H15NO2.ClH/c1-2-11-7-10(13)8-4-3-5-9(12)6-8;/h3-6,10-13H,2,7H2,1H3;1H
SMILES:
CCNCC(C1=CC(=CC=C1)O)O.Cl
Molecular Formula:
C10H16ClNO2
Molecular Weight:
217.69 g/mol
Etilefrin Hydrochloride
CAS No.: 534-87-2
Reference Standards
VCID: VC0018320
Molecular Formula: C10H16ClNO2
Molecular Weight: 217.69 g/mol
| CAS No. | 534-87-2 |
|---|---|
| Product Name | Etilefrin Hydrochloride |
| Molecular Formula | C10H16ClNO2 |
| Molecular Weight | 217.69 g/mol |
| IUPAC Name | 3-[2-(ethylamino)-1-hydroxyethyl]phenol;hydrochloride |
| Standard InChI | InChI=1S/C10H15NO2.ClH/c1-2-11-7-10(13)8-4-3-5-9(12)6-8;/h3-6,10-13H,2,7H2,1H3;1H |
| Standard InChIKey | KTNROWWHOBZQGK-UHFFFAOYSA-N |
| SMILES | CCNCC(C1=CC(=CC=C1)O)O.Cl |
| Canonical SMILES | CC[NH2+]CC(C1=CC(=CC=C1)O)O.[Cl-] |
| Description | Etilefrine hydrochloride (TN) is a member of phenols. A phenylephrine-related beta-1 adrenergic and alpha adrenergic agonist used as a cardiotonic and antihypotensive agent. |
| Related CAS | 709-55-7 (Parent) |
| Synonyms | Adrenam Adrianol, Ethyl Bioflutin Cardanat Circupon Effortil Efortil Ethyl Adrianol Ethyladrianol Ethylnorphenylephrine Ethylphenylephrine Eti Puren Eti-Puren etil von ct Etilefrin Etilefrin AL Etilefrin ratiopharm Etilefrin-ratiopharm Etilefrine Etilefrine Hydrochloride Etilefrine Pivalate Hydrochloride Fetanol Hydrochloride, Etilefrine Hydrochloride, Etilefrine Pivalate Phetanol Pivalate Hydrochloride, Etilefrine Thomasin |
| PubChem Compound | 164652 |
| Last Modified | Nov 11 2021 |
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